Cas no 803729-96-6 (Urea, N-(2-chloroethyl)-N'-(3-heptylphenyl)-)

• Product Name: Urea, N-(2-chloroethyl)-N'-(3-heptylphenyl)-
• CAS No: 803729-96-6
• MF: C₁₆H₂₅ClN₂O
• MW: 296.835503339767
• CID: 583609
• PubChem ID: 44423555
• Update Time: 2025-04-19

Urea, N-(2-chloroethyl)-N'-(3-heptylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N-(2-chloroethyl)-N'-(3-heptylphenyl)-
• 1-(2-chloroethyl)-3-(3-heptylphenyl)urea
• CHEMBL226285
• SCHEMBL6691753
• 803729-96-6
• DTXSID20658986
• N-(2-Chloroethyl)-N'-(3-heptylphenyl)urea

• Inchi： 1S/C16H25ClN2O/c1-2-3-4-5-6-8-14-9-7-10-15(13-14)19-16(20)18-12-11-17/h7,9-10,13H,2-6,8,11-12H2,1H3,(H2,18,19,20)
• InChI Key： DIZXFWVQIBZXMQ-UHFFFAOYSA-N
• SMILES： ClCCNC(NC1=CC=CC(=C1)CCCCCCC)=O

Computed Properties

• Exact Mass: 296.1655411g/mol
• Monoisotopic Mass: 296.1655411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 41.1Ų